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Compound of Interest

Compound Name: 4-Ethylcyclohexene

Cat. No.: B1329803 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides essential, immediate safety and logistical

information for the handling of 4-Ethylcyclohexene, including a detailed operational plan and

disposal guidelines. The following procedures are designed to ensure personal safety and

minimize environmental impact.

Physicochemical and Hazard Data
A summary of the key quantitative data for 4-Ethylcyclohexene and its structural analogs, 4-

Methylcyclohexene and Ethylcyclohexane, is provided below for easy comparison. This

information has been compiled from various safety data sheets and chemical databases.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1329803?utm_src=pdf-interest
https://www.benchchem.com/product/b1329803?utm_src=pdf-body
https://www.benchchem.com/product/b1329803?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property 4-Ethylcyclohexene
4-
Methylcyclohexene
(analog)

Ethylcyclohexane
(analog)

Molecular Formula C₈H₁₄ C₇H₁₂ C₈H₁₆

Molecular Weight 110.20 g/mol 96.17 g/mol 112.21 g/mol

CAS Number 3742-42-5 591-47-9 1678-91-7

Boiling Point 130-132 °C[1] Not specified 130 - 132 °C[1]

Flash Point No data available No data available 18 °C[1]

GHS Hazard

Statements (Inferred)

Flammable liquid,

Aspiration Hazard,

Skin Irritant, Eye

Irritant, May cause

respiratory irritation

H225, H304, H315,

H319, H335
H225, H304

Occupational

Exposure Limits
No data available No data available No data available

Note: A specific Safety Data Sheet (SDS) with complete GHS classification and occupational

exposure limits for 4-Ethylcyclohexene was not readily available. The hazard information

presented is inferred from structurally similar compounds and should be handled with caution.

Operational Plan for Safe Handling
This operational plan provides a step-by-step guide for the safe handling of 4-
Ethylcyclohexene in a laboratory setting.

Pre-Handling Procedures
Review Safety Data Sheets (SDS): Before beginning any work, thoroughly review the SDS

for 4-Ethylcyclohexene and any other chemicals being used. If an SDS for 4-
Ethylcyclohexene is not available, review the SDS for a structurally similar compound such

as 4-Methylcyclohexene or Ethylcyclohexane.
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Engineering Controls: Ensure work is conducted in a well-ventilated area, preferably within a

certified chemical fume hood.[2] Eyewash stations and safety showers must be readily

accessible.[3]

Personal Protective Equipment (PPE) Inspection: Inspect all required PPE for integrity

before use. This includes, but is not limited to, chemical-resistant gloves, safety goggles, and

a flame-retardant lab coat.

Required Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 4-Ethylcyclohexene:

Eye Protection: Chemical splash goggles are required.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are essential. Inspect

gloves for any signs of degradation before use.

Body Protection: A flame-retardant lab coat must be worn and fully buttoned.

Respiratory Protection: If there is a risk of inhaling vapors, especially outside of a fume hood,

a NIOSH-approved respirator with an appropriate organic vapor cartridge is necessary.

Handling and Experimental Procedures
Grounding and Bonding: When transferring 4-Ethylcyclohexene from one container to

another, especially in large quantities, ensure that containers are properly grounded and

bonded to prevent the buildup of static electricity, which can be an ignition source.[3]

Avoid Ignition Sources: Keep 4-Ethylcyclohexene away from open flames, hot surfaces,

sparks, and any other potential sources of ignition.[3]

Use Non-Sparking Tools: When opening or handling containers of 4-Ethylcyclohexene, use

tools made of non-sparking materials.[4]

Maintain Small Quantities: Use the smallest practical quantities of the chemical for the

experiment to minimize potential hazards.
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Container Management: Keep containers of 4-Ethylcyclohexene tightly closed when not in

use to prevent the escape of flammable vapors.

First Aid Measures
In case of skin contact: Immediately remove all contaminated clothing and rinse the affected

skin with plenty of water.[5] If skin irritation occurs, seek medical attention.[5]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical attention.[5]

If inhaled: Move the person to fresh air and keep them comfortable for breathing. If you feel

unwell, call a poison center or doctor.[5]

If swallowed: Immediately call a poison center or doctor. Do NOT induce vomiting due to the

aspiration hazard.[5]

Fire Fighting Measures
Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam to

extinguish a fire.

Unsuitable Extinguishing Media: Do not use a solid stream of water, as it may scatter and

spread the fire.[4]

Specific Hazards: 4-Ethylcyclohexene is a flammable liquid and its vapors can form

explosive mixtures with air. Vapors are heavier than air and may travel to a source of ignition

and flash back.[1][4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Spill and Leak Procedures
Small Spills: In case of a small spill, absorb the chemical with an inert material (e.g.,

vermiculite, sand, or earth) and place it in a suitable, labeled container for disposal.[3]

Ensure the area is well-ventilated.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1329803?utm_src=pdf-body
https://www.osha.gov/chemicaldata/118
https://www.osha.gov/chemicaldata/118
https://www.osha.gov/chemicaldata/118
https://www.osha.gov/chemicaldata/118
https://www.osha.gov/chemicaldata/118
https://www.fishersci.com/store/msds?partNumber=AC118311000&countryCode=US&language=en
https://www.benchchem.com/product/b1329803?utm_src=pdf-body
https://www.fishersci.de/store/msds?partNumber=10550751&countryCode=DE&language=en
https://www.fishersci.com/store/msds?partNumber=AC118311000&countryCode=US&language=en
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7n5hemr.PDF
https://pim-resources.coleparmer.com/sds/48720.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Large Spills: For larger spills, evacuate the area and prevent the chemical from entering

drains. Contain the spill and collect the material using non-sparking tools.[4]

Eliminate Ignition Sources: Remove all sources of ignition from the spill area.[3][4]

Disposal Plan
Proper disposal of 4-Ethylcyclohexene is crucial to prevent environmental contamination and

ensure safety.

Waste Collection: Collect all waste containing 4-Ethylcyclohexene in a dedicated, properly

labeled, and sealed container. The container should be made of a material compatible with

organic solvents.

Labeling: Clearly label the waste container with "Hazardous Waste," "Flammable Liquid,"

and the full chemical name "4-Ethylcyclohexene."

Storage: Store the waste container in a designated, well-ventilated, and cool area away from

incompatible materials and ignition sources.

Disposal: Dispose of the chemical waste through an approved hazardous waste disposal

company. Do not pour 4-Ethylcyclohexene down the drain. Follow all local, state, and

federal regulations for hazardous waste disposal.

Workflow for Handling 4-Ethylcyclohexene
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Caption: Workflow for the safe handling and disposal of 4-Ethylcyclohexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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